Cas no 306-98-9 (Perfluoro-1,2-dimethylcyclohexane)

• Product Name: Perfluoro-1,2-dimethylcyclohexane
• CAS No: 306-98-9
• MF: C₈F₁₆
• MW: 400.06005859375
• MDL: MFCD00066612
• CID: 319892
• PubChem ID: 24877548
• Update Time: 2025-11-01

Perfluoro-1,2-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,1,2,2,3,3,4,4,5,6-decafluoro-5,6-bis(trifluoromethyl)-
• 1,1,2,2,3,3,4,4,5,6-decafluoro-5,6-bis(trifluoromethyl)cyclohexane
• Hexadecafluoro-(1,2-dimethylcyclohexane)
• Perfluoro-1,2-dimethylcyclohexane
• Decafluor-1,2-bis-trifluormethyl-cyclohexan
• decafluoro-1,2-bis-trifluoromethyl-cyclohexane
• Perfluor-1,2-dimethyl-cyclohexan
• perfluoro-1,2-dimethyl-cyclohexane
• Decafluoro-5,6-bis(trifluoromethyl)cyclohexane
• DTXSID20870500
• Cyclohexane, 1,1,2,2,3,3,4,4,5,6-decafluoro-5,6-bis(trifluoromethyl)-
• perfluoro(1,2-dimethylcyclohexane)
• EINECS 206-195-0
• J-018072
• GHBZJUJZNRLHBI-UHFFFAOYSA-N
• FT-0626960
• AKOS015853382
• SCHEMBL196722
• MFCD00066612
• NS00018912
• 306-98-9
• PERFLUORO-(1,2-DIMETHYLCYCLOHEXANE)
• DB-231628

• MDL： MFCD00066612
• Inchi： 1S/C8F16/c9-1(7(19,20)21)2(10,8(22,23)24)4(13,14)6(17,18)5(15,16)3(1,11)12
• InChI Key： GHBZJUJZNRLHBI-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)F)C(C(C(C(C1(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 399.97400
• Monoisotopic Mass: 399.9744506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Color/Form: Not available
• Density: 1.861 g/mL at 25 °C(lit.)
• Melting Point: -70°C
• Boiling Point: 103 °C(lit.)
• Flash Point: Fahrenheit: >228.2 ° f
  Celsius: >109 ° c
  
• Refractive Index: 1.292
• PSA: 0.00000
• LogP: 5.08240
• Solubility: Not available

Perfluoro-1,2-dimethylcyclohexane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S23; S26; S33; S36
• Hazardous Material Identification：
• Safety Term：S23
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on Perfluoro-1,2-dimethylcyclohexane

Comprehensive Overview of Perfluoro-1,2-dimethylcyclohexane (CAS No. 306-98-9): Properties, Applications, and Industry Insights

Perfluoro-1,2-dimethylcyclohexane (CAS No. 306-98-9) is a fluorinated cyclic hydrocarbon with unique chemical and physical properties. As a member of the perfluorocarbon family, this compound is characterized by its high thermal stability, chemical inertness, and low surface tension. These attributes make it valuable in specialized industrial and scientific applications, particularly where non-reactive or high-performance materials are required. The compound’s molecular structure, featuring a fully fluorinated cyclohexane ring with two methyl groups, contributes to its exceptional hydrophobicity and lipophobicity.

In recent years, the demand for fluorinated compounds like Perfluoro-1,2-dimethylcyclohexane has surged due to their role in advanced technologies. For instance, the electronics industry leverages its dielectric properties for cooling high-performance circuits, while the aerospace sector explores its use as a heat transfer fluid. Environmental concerns have also driven interest in sustainable fluorochemicals, with researchers investigating greener synthesis methods for compounds like CAS No. 306-98-9 to align with global eco-friendly initiatives.

One of the most searched questions about Perfluoro-1,2-dimethylcyclohexane revolves around its safety profile and biocompatibility. While fluorinated compounds are generally inert, studies emphasize proper handling to minimize occupational exposure. Another trending topic is its potential in medical applications, such as oxygen carriers or contrast agents, though rigorous testing is ongoing. These discussions highlight the compound’s versatility and the need for further research to unlock its full potential.

The synthesis of Perfluoro-1,2-dimethylcyclohexane typically involves electrochemical fluorination or direct fluorination techniques, which are topics of interest for chemists optimizing yield and purity. Analytical methods like GC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. As regulatory frameworks evolve, manufacturers of CAS No. 306-98-9 must adhere to guidelines like REACH and TSCA, which are frequently searched by stakeholders.

From a commercial perspective, Perfluoro-1,2-dimethylcyclohexane is often compared to other perfluorinated solvents due to its balanced properties. Market reports indicate growing adoption in niche sectors like precision cleaning and semiconductor fabrication, where residue-free performance is paramount. Additionally, its compatibility with high-temperature processes makes it a candidate for next-generation lubricants and coatings, aligning with the industry’s shift toward high-efficiency materials.

In conclusion, Perfluoro-1,2-dimethylcyclohexane (CAS No. 306-98-9) represents a critical material in modern chemistry and industry. Its unique properties and expanding applications underscore its relevance in addressing technological and environmental challenges. As research progresses, this compound is poised to play a pivotal role in innovations across multiple disciplines, from electronics to biomedicine.